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Compound of Interest

Compound Name: Monomethyl! adipate

Cat. No.: B1677414

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Monomethyl adipate, a common laboratory chemical, requires careful
management throughout its lifecycle, from use to disposal. This guide provides essential safety
and logistical information for the proper disposal of monomethyl adipate.

Key Safety and Handling Information

Monomethyl adipate is classified as a hazardous chemical that can cause skin and serious
eye irritation.[1][2][3] It may also lead to respiratory tract irritation.[1][4] Therefore, adherence to
strict safety protocols is crucial. When handling this substance, always use adequate
ventilation and wear appropriate personal protective equipment (PPE), including protective
gloves and eye/face protection.[2][3][5] It is imperative to avoid contact with skin and eyes and
to wash hands thoroughly after handling.[3][4]

In the event of a spill, the area should be cleared, and the spill should be contained and
absorbed with an inert material. The collected waste must then be placed in a suitable, closed
container for disposal.[1][2]

Quantitative Data

The following table summarizes the key physical and chemical properties of monomethyl
adipate:
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CAS Number 627-91-8

Molecular Formula C7H1204

Molecular Weight 160.17 g/mol
Appearance Colorless liquid

Boiling Point 162 °C @ 10 mmHg[2]
Melting Point 8-9°C[2]

Disposal Procedures

The primary directive for the disposal of monomethyl adipate is that it must be handled as
hazardous waste and disposed of through an approved waste disposal plant.[1] It is crucial to
consult and comply with all local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.[1] Under no circumstances should
monomethyl adipate be emptied into drains.[1]

The following diagram outlines the logical workflow for the proper disposal of monomethyl
adipate waste in a laboratory setting.
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Monomethyl Adipate Disposal Workflow
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This structured approach ensures that all safety and regulatory requirements are met,
minimizing risks to personnel and the environment. By following these procedures, laboratories
can maintain a high standard of safety and compliance in the management of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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